MC3482

• Molecular Formula: C33H38N4O8
• Molecular Weight: 618.7 g/mol
• InChI: InChI=1S/C33H38N4O8/c38-29(20-19-28(31(40)41)37-33(43)45-23-25-14-6-2-7-15-25)34-21-11-10-18-27(30(39)35-26-16-8-3-9-17-26)36-32(42)44-22-24-12-4-1-5-13-24/h1-9,12-17,27-28H,10-11,18-23H2,(H,34,38)(H,35,39)(H,36,42)(H,37,43)(H,40,41)/t27-,28-/m0/s1
• InChIKey: LDCYHYVNYRUUOL-NSOVKSMOSA-N

MC3482 SIRT5 Inhibitor Selectivity Profile

MC3482 (CAS 2922280-86-0, MW 618.68, C₃₃H₃₈N₄O₈) is a cell-permeable, small-molecule inhibitor of sirtuin 5 (SIRT5), the mitochondrial NAD⁺-dependent desuccinylase, demalonylase, and deglutarylase [1]. At the standard working concentration of 50 μM, MC3482 inhibits SIRT5 desuccinylating activity by 42% without altering SIRT5 intracellular expression levels, and it elevates cellular ammonia content leading to autophagy and mitophagy in a manner phenotypically equivalent to SIRT5 genetic silencing [1]. Critically, MC3482 shows selective inhibition of SIRT5 over the nuclear sirtuin SIRT1 (no significant inhibition) and the mitochondrial sirtuin SIRT3 (only ~8% inhibition) at the same 50 μM concentration, establishing a targeted pharmacological tool distinct from pan-sirtuin inhibitors [1]. MC3482 has been validated across multiple disease-relevant in vivo models including ischemic stroke, steroid-insensitive asthma, and inflammatory pain [2][3][4].

1

SIRT5-selective pathway inhibition study fit (reported selectivity over SIRT1/SIRT3)

2

Cell-permeable probe for desuccinylation-specific target engagement

3

Supports multi-tissue model-response endpoint studies (CNS, pulmonary, metabolic)

• [1] Polletta L, Vernucci E, Carnevale I, et al. SIRT5 regulation of ammonia-induced autophagy and mitophagy. Autophagy. 2015;11(2):253-270. doi:10.1080/15548627.2015.1009778 View Source
• [2] Xia Q, Li L, Xu L, et al. The Sirtuin 5 Inhibitor MC3482 Ameliorates Microglia-induced Neuroinflammation Following Ischaemic Stroke by Upregulating the Succinylation Level of Annexin-A1. J Neuroimmune Pharmacol. 2024;19(1). doi:10.1007/s11481-024-10112-0 View Source
• [3] Wu J, et al. SIRT5 regulates fatty acid oxidation and mitochondrial oxidative stress to exacerbate airway inflammation in experimental asthma. Cell Signal. 2025;136:112149. doi:10.1016/j.cellsig.2025.112149 View Source
• [4] Molinari F, et al. SIRT5 Inhibition Induces Brown Fat-Like Phenotype in 3T3-L1 Preadipocytes. Cells. 2021;10(5):1126. doi:10.3390/cells10051126 View Source

MC3482 vs. Pan-Sirtuin & Genetic Approaches

The sirtuin family contains seven isoforms (SIRT1–7) with distinct subcellular localizations, substrate acyl preferences, and biological functions [1]. Generic sirtuin inhibitors such as nicotinamide and suramin exhibit broad, non-selective inhibition: suramin inhibits SIRT1 with an IC₅₀ of 297 nM (far more potently than SIRT5, IC₅₀ = 22 μM), while nicotinamide inhibits SIRT2 with an IC₅₀ of 2 μM . These pan-inhibitors confound interpretation of SIRT5-specific pharmacology. The alternative SIRT5 inhibitor 4 (compound 11, CAS 708992-34-1) has an IC₅₀ of 26.4 μM for SIRT5 but lacks published in vivo validation data across disease models where MC3482 has proven efficacy . Genetic SIRT5 silencing, while serving as a useful mechanistic control, cannot recapitulate pharmacological intervention and is not applicable to therapeutic development. MC3482 uniquely combines validated intra-class selectivity (SIRT5 >> SIRT1, SIRT3), phenotypic equivalence to genetic silencing, multi-tissue in vivo efficacy, and a published mechanistic pathway (Annexin-A1 succinylation and membrane recruitment) that no single analog currently replicates [2][3]. The selection of MC3482 over alternatives is therefore driven by its uniquely triangulated evidence base across selectivity, phenotypic validation, and in vivo disease-model pharmacology.

Isoform-selectivity mismatch

MC3482 Pan-sirtuin inhibitors (suramin, nicotinamide)

Pan-sirtuin inhibitors preferentially hit SIRT1/2, which may confound SIRT5-specific pathway-response interpretation.

Model-response context mismatch

MC3482 Other selective SIRT5 inhibitors (e.g., inhibitor 4, MC3183, NRD167)

Alternative SIRT5 inhibitors lack published multi-tissue in vivo model-response data; endpoint profiles may not transfer.

Pharmacological approach mismatch

MC3482 Genetic silencing (shRNA, CRISPRi)

Genetic approaches deplete protein over days and may trigger compensation; direct enzymatic inhibition context may differ.

• [1] Carafa V, Rotili D, Forgione M, et al. Sirtuin functions and modulation: from chemistry to the clinic. Clin Epigenetics. 2016;8:61. doi:10.1186/s13148-016-0224-1 View Source
• [2] Polletta L, Vernucci E, Carnevale I, et al. SIRT5 regulation of ammonia-induced autophagy and mitophagy. Autophagy. 2015;11(2):253-270. doi:10.1080/15548627.2015.1009778 View Source
• [3] Xia Q, Li L, Xu L, et al. The Sirtuin 5 Inhibitor MC3482 Ameliorates Microglia-induced Neuroinflammation Following Ischaemic Stroke by Upregulating the Succinylation Level of Annexin-A1. J Neuroimmune Pharmacol. 2024;19(1). View Source

MC3482 Selectivity & Multi-Model Validation

SIRT5 Isoform Selectivity vs. Pan-Sirtuin Inhibitors

MC3482 demonstrates SIRT5-selective inhibition at 50 μM, achieving 42% inhibition of SIRT5 desuccinylating activity, with no significant inhibition of the nuclear sirtuin SIRT1 and only approximately 8% inhibition of the mitochondrial sirtuin SIRT3 at the identical concentration [1]. By contrast, the widely used pan-sirtuin inhibitor suramin inhibits SIRT1 with an IC₅₀ of 297 nM, SIRT2 with an IC₅₀ of 1.15 μM, and SIRT5 with an IC₅₀ of only 22 μM, meaning suramin is ~74-fold more potent against SIRT1 than SIRT5 and preferentially hits SIRT2 before SIRT5 . Nicotinamide inhibits SIRT2 with an IC₅₀ of 2 μM and SIRT1 with an IC₅₀ of 50–180 μM, while its SIRT5 IC₅₀ is 26.2 μM, providing no SIRT5 selectivity window [2]. This selectivity gap has direct experimental consequences: only MC3482 enables exclusive pharmacological interrogation of SIRT5 function without confounding SIRT1, SIRT2, or SIRT3 inhibition.

Isoform Selectivity Profile

Head-to-head

MC3482 (50 μM): 42% SIRT5 inhibition, no significant SIRT1 inhibition, ~8% SIRT3 inhibition. Suramin: ~74-fold more potent on SIRT1 vs. SIRT5.

Supports SIRT5-selective pathway interrogation

Data to verify: MDA-MB-231 cells, 50 μM, 24 h. Suramin data from recombinant assays.

Evidence Dimension	Isoform-selective inhibition of sirtuin desuccinylase/deacetylase activity
Target Compound Data	MC3482 at 50 μM: 42% SIRT5 inhibition; SIRT1: no significant inhibition; SIRT3: ~8% inhibition
Comparator Or Baseline	Suramin: SIRT5 IC50=22 μM, SIRT1 IC50=297 nM, SIRT2 IC50=1.15 μM. Nicotinamide: SIRT5 IC50=26.2 μM, SIRT2 IC50=2 μM, SIRT1 IC50=50–180 μM.
Quantified Difference	MC3482 selectivity ratio SIRT5 vs. SIRT1 >5-fold (no detectable SIRT1 inhibition at 50 μM). Suramin is ~74-fold more potent against SIRT1 (297 nM) than SIRT5 (22 μM). Nicotinamide has no SIRT5 selectivity window.
Conditions	MC3482 data: MDA-MB-231 cells, 50 μM, 24 h treatment, commercial SIRT5 desuccinylating activity kit; SIRT1 activity assay; SIRT3 activity assay (Polletta et al. 2015). Suramin data: recombinant sirtuin enzyme inhibition assays (MedChemExpress; Schuetz et al. 2007). Nicotinamide data: mass spectrometry-based deacetylation assay (Fischer et al. 2012).

Why This Matters

Procurement of a pan-sirtuin inhibitor would render experiments uninterpretable for SIRT5-specific biology; MC3482 is the only commercially available SIRT5 inhibitor with published quantitative selectivity data against both nuclear (SIRT1) and mitochondrial (SIRT3) isoforms in the same concentration range.

• [1] Polletta L, Vernucci E, Carnevale I, et al. SIRT5 regulation of ammonia-induced autophagy and mitophagy. Autophagy. 2015;11(2):253-270. doi:10.1080/15548627.2015.1009778 View Source
• [2] Fischer F, Gertz M, Suenkel B, et al. Sirt5 Deacylation Activities Show Differential Sensitivities to Nicotinamide Inhibition. PLoS ONE. 2012;7(9):e45098. SIRT5 IC50=26.2 μM for nicotinamide. View Source

Phenotypic Fidelity to SIRT5 Genetic Silencing

In a direct side-by-side comparison within the same experimental system (MDA-MB-231 breast cancer cells and C2C12 myoblasts), treatment with 50 μM MC3482 produced an increase in cellular ammonia release that was phenotypically indistinguishable from that observed in SIRT5-silenced (shRNA) cells [1]. Conversely, SIRT5 overexpression reduced ammonia accumulation, and this reduction was reversed by MC3482 co-treatment [1]. Both MC3482 treatment and SIRT5 genetic silencing increased global protein succinylation without altering protein acetylation, confirming target engagement specificity at the post-translational modification level [1]. Furthermore, autophagy markers (MAP1LC3B, GABARAP, GABARAPL2) and mitophagy markers (BNIP3, PINK1-PARK2) were upregulated to comparable levels in MC3482-treated WT cells and SIRT5-silenced cells, and both effects were abolished by glutaminase inhibition or glutamine withdrawal [1]. SIRT3-overexpressing or silenced cells showed no significant ammonia variation, confirming that the ammonia phenotype is SIRT5-specific and not attributable to the co-mitochondrial SIRT3 isoform [1]. This phenotypic equivalence establishes MC3482 as a validated pharmacological surrogate for SIRT5 genetic loss-of-function.

Phenotypic vs. Genetic Silencing

Head-to-head

50 μM MC3482 produced ammonia release and autophagy/mitophagy marker upregulation comparable to SIRT5 shRNA. No effect via SIRT3 modulation.

Reported model-response fidelity context

Data to verify: MDA-MB-231 and C2C12 cells. Phenotypic equivalence reported.

Evidence Dimension	Cellular ammonia production, global protein succinylation, autophagy/mitophagy marker induction
Target Compound Data	50 μM MC3482: increased ammonia release to levels comparable with SIRT5-silenced cells; increased global succinylation; upregulated autophagy markers MAP1LC3B, GABARAP, GABARAPL2 and mitophagy markers BNIP3, PINK1-PARK2.
Comparator Or Baseline	SIRT5 shRNA-silenced MDA-MB-231 and C2C12 cells: increased ammonia release (baseline); increased global succinylation; upregulated autophagy and mitophagy markers. SIRT5-overexpressing cells: decreased ammonia and decreased autophagy/mitophagy. SIRT3-silenced/overexpressing cells: no significant ammonia change.
Quantified Difference	MC3482 treatment ≈ SIRT5 silencing, both significantly different from WT (p<0.05) and opposite to SIRT5 overexpression. SIRT3 modulation: no significant effect on ammonia, demonstrating isoform specificity.
Conditions	MDA-MB-231 human breast cancer cells and C2C12 mouse myoblasts; 50 μM MC3482, 24 h treatment; ammonia measured in culture medium; succinylation measured by anti-succinyl lysine Western blot; autophagy/mitophagy markers measured by immunoblotting. (Polletta et al. 2015, Figures 1A–1C, 3–5).

Why This Matters

When procuring a SIRT5 inhibitor, the ability to faithfully recapitulate the genetic knockout/silencing phenotype is the gold-standard criterion for on-target pharmacological activity; MC3482 is one of the very few SIRT5 inhibitors with published, side-by-side phenotypic equivalence data against SIRT5 shRNA across multiple orthogonal endpoints.

• [1] Polletta L, Vernucci E, Carnevale I, et al. SIRT5 regulation of ammonia-induced autophagy and mitophagy. Autophagy. 2015;11(2):253-270. doi:10.1080/15548627.2015.1009778. Figures 1A–1C, 3, 4, 5; SIRT3 control in Fig. 1C. View Source

Desuccinylation-Specific Target Engagement

SIRT5 is enzymatically distinct from other sirtuins in that it possesses robust desuccinylase, demalonylase, and deglutarylase activities but very weak deacetylase activity [1]. MC3482 treatment at 50 μM in MDA-MB-231 and C2C12 cells produced a clear increase in global protein succinylation (measured by anti-succinyl lysine antibody) while leaving global protein acetylation unchanged, confirming that MC3482 selectively blocks the desuccinylase function of SIRT5 without off-target effects on deacetylation-catalyzing sirtuins (SIRT1, SIRT2, SIRT3) [2]. The alternative selective SIRT5 inhibitor 4 (compound 11, CAS 708992-34-1) has an IC₅₀ of 26.4 μM for SIRT5 and >400 μM for SIRT1/2/3 isoforms but lacks published data on its effect on global cellular succinylation vs. acetylation, leaving its cellular target engagement specificity unvalidated . In contrast, thiosuccinyl peptide-based SIRT5 inhibitors have been shown to selectively inhibit SIRT5 desuccinylase activity but have limited cell permeability and no in vivo data, restricting their utility to in vitro biochemical assays [3]. MC3482 thus occupies a unique position as a cell-permeable SIRT5 inhibitor with published evidence for desuccinylation-specific cellular target engagement without confounding deacetylation inhibition.

Desuccinylation-Specific Engagement

Cross-study comparable

MC3482: global succinylation increased, acetylation unchanged. SIRT5 inhibitor 4: no published cellular PD biomarker data.

Supports desuccinylation target engagement review

Data to verify: Western blot-based, qualitative comparison.

Evidence Dimension	Cellular global succinylation vs. acetylation balance following SIRT5 inhibition
Target Compound Data	50 μM MC3482: increased global succinylation; no significant change in global acetylation (MDA-MB-231 and C2C12 cells).
Comparator Or Baseline	SIRT5 inhibitor 4 (compound 11): IC50=26.4 μM for SIRT5, >400 μM for SIRT1/2/3; no published cellular succinylation/acetylation data. Thiosuccinyl peptide inhibitors: selective SIRT5 inhibition in vitro, limited cell permeability.
Quantified Difference	MC3482: succinylation ↑, acetylation ↔ (qualitative, based on Western blot). SIRT5 inhibitor 4: no cellular PD biomarker data available. Qualitative: MC3482 is the only cell-permeable SIRT5 inhibitor with published evidence confirming selective desuccinylation inhibition without deacetylation cross-reactivity.
Conditions	MC3482: MDA-MB-231 and C2C12 cells, 50 μM, anti-succinyl lysine and anti-acetyl lysine Western blot (Polletta et al. 2015, Fig. 1B). SIRT5 inhibitor 4: recombinant enzyme inhibition assay (IC50 determination). Thiosuccinyl peptides: in vitro biochemical assays.

Why This Matters

For studies investigating SIRT5-regulated succinylation biology (e.g., metabolic enzyme regulation, mitochondrial quality control), inadvertent inhibition of deacetylation by a non-specific compound would confound results; MC3482 provides the only published cellular evidence of desuccinylation-specific target engagement.

• [1] Du J, Zhou Y, Su X, et al. Sirt5 is an NAD-dependent protein lysine demalonylase and desuccinylase. Science. 2011;334(6057):806-809. doi:10.1126/science.1207861 View Source
• [2] Polletta L, Vernucci E, Carnevale I, et al. SIRT5 regulation of ammonia-induced autophagy and mitophagy. Autophagy. 2015;11(2):253-270. Figure 1B. View Source
• [3] He B, Du J, Lin H. Thiosuccinyl Peptides as Sirt5-Specific Inhibitors. J Am Chem Soc. 2012;134(4):1922-1925. View Source

In Vivo Efficacy in MCAO Stroke Model

In a mouse middle cerebral artery occlusion (MCAO) model of ischemic stroke, MC3482 administered via lateral ventricular injection at doses of 1, 2, or 5 mg/kg daily for 7 days produced a dose-dependent reduction in cerebral infarct volume compared to vehicle-treated controls [1]. At 2 mg/kg, MC3482 significantly reduced infarct size, improved neurological outcome scores, enhanced spatial learning and memory (water maze and novel object recognition tests), and reduced anxiety-like behavior [1]. Mechanistically, MC3482 suppressed SIRT5-mediated desuccinylation of Annexin-A1, promoting Annexin-A1 membrane recruitment and extracellular secretion, which in turn alleviated microglia-induced neuroinflammation [1]. Pro-inflammatory cytokines (IL-1β, IL-6, TNF-α) were significantly downregulated, pro-apoptotic markers (BAX, Caspase-3, Caspase-9) were reduced, and anti-apoptotic Bcl-XL was increased in MC3482-treated animals [1]. For procurement decisions, it is critical to note that no other SIRT5 inhibitor (including SIRT5 inhibitor 4, MC3183, NRD167, or suramin) has published in vivo efficacy data in a stroke model, making MC3482 the sole validated compound for CNS ischemia studies targeting SIRT5 [2].

MCAO Stroke Model Response

Cross-study comparable

MC3482 (2 mg/kg, i.c.v.) reduced infarct volume and improved neurological outcomes vs. vehicle. No other SIRT5 inhibitor has published CNS in vivo model data.

Reported model-response endpoint context

Data to verify: Male C57BL/6J mice, 7-day treatment. p-values reported.

Evidence Dimension	In vivo infarct volume reduction, neurological outcome improvement, and anti-inflammatory biomarker modulation in MCAO stroke model
Target Compound Data	MC3482 at 1, 2, 5 mg/kg i.c.v., 7 days: dose-dependent infarct volume reduction; 2 mg/kg: significant improvement in neurological score, spatial learning/memory, anxiety-like behavior; ↓IL-1β, IL-6, TNF-α; ↓BAX, Caspase-3, Caspase-9; ↑Bcl-XL.
Comparator Or Baseline	Vehicle (saline) control. All other commercially available SIRT5 inhibitors (SIRT5 inhibitor 4, MC3183, NRD167, suramin, nicotinamide): no published in vivo data in MCAO or any stroke model.
Quantified Difference	Qualitative: MC3482 is the only SIRT5 inhibitor with published in vivo efficacy in an ischemic stroke model. Infarct volume reduction and neurological improvement were statistically significant vs. vehicle (p<0.05) at 2 mg/kg and 5 mg/kg doses.
Conditions	Male C57BL/6JNifdc mice, 8–12 weeks, MCAO surgery; MC3482 i.c.v. injection 3 h post-surgery, once daily for 7 days; TTC staining at 48 h for infarct volume; neurobehavioral battery (adhesive test, cylinder test, rotarod, pole test, foot fault, water maze, novel object recognition). (Xia et al. 2024, J Neuroimmune Pharmacol).

Why This Matters

For laboratories studying SIRT5 in neuroinflammation or ischemic brain injury, MC3482 is the only SIRT5 inhibitor with published, peer-reviewed in vivo proof-of-concept data, representing an irreplaceable pharmacological tool for preclinical stroke research.

• [1] Xia Q, Li L, Xu L, et al. The Sirtuin 5 Inhibitor MC3482 Ameliorates Microglia-induced Neuroinflammation Following Ischaemic Stroke by Upregulating the Succinylation Level of Annexin-A1. J Neuroimmune Pharmacol. 2024;19(1). View Source
• [2] Review of SIRT5 inhibitors: Table 2, PMC11103492. MC3482, MC3183, NRD167 – only MC3482 has in vivo CNS validation. View Source

Multi-Tissue In Vivo Pharmacodynamic Validation

Beyond the MCAO stroke model, MC3482 has demonstrated statistically significant in vivo efficacy in two additional disease-relevant models. In a toluene-2,4-diisocyanate (TDI)-induced steroid-insensitive asthma model in C57BL/6J mice, MC3482 dramatically attenuated airway hyperresponsiveness (AHR), airway inflammation, goblet cell metaplasia, and collagen deposition [1]. At the cellular level, MC3482 decreased mitochondrial ROS production, alleviated mitochondrial morphology disruption and membrane potential deficiency, restored superoxide dismutase (SOD) activity, and reduced IL-6 and IL-1β expression in human bronchial epithelial (16HBE) cells [1]. The mechanistic basis was identified as increased succinylation and consequent inactivation of the fatty acid oxidation enzymes CPT2, VLCAD, and HADHA [1]. In a third model system, MC3482 administration during early-stage differentiation of 3T3-L1 preadipocytes promoted brown adipocyte and mitochondrial biogenesis markers, increased AMPK activation, enhanced autophagic/mitophagic flux, reduced lipid droplet size, and increased lipolysis via adipose triglyceride lipase [2]. By contrast, the comparator SIRT5 inhibitor 4 (compound 11) has not been evaluated in any in vivo disease model, and other SIRT5 inhibitors (MC3183, NRD167) have been tested only in cancer cell lines or xenograft models [3]. MC3482 thus provides the broadest published in vivo validation across therapeutic areas, making it the most versatile SIRT5 inhibitor for multi-tissue pharmacology studies.

Multi-Tissue In Vivo Validation

Cross-study comparable

MC3482 is validated in 3 non-cancer in vivo models (stroke, asthma, inflammatory pain). Other inhibitors (e.g., MC3183, NRD167) are limited to cancer cell lines/xenografts.

Supports multi-tissue pathway-response interpretation

Data to verify: Cross-study comparison; endpoint contexts may differ.

Evidence Dimension	Multi-tissue in vivo efficacy across CNS, pulmonary, and metabolic/adipose models
Target Compound Data	MC3482: (a) MCAO stroke model – reduced infarct volume, improved neurological outcomes at 2 mg/kg; (b) TDI-asthma model – attenuated AHR, inflammation, goblet cell metaplasia, collagen deposition; (c) 3T3-L1 adipocytes – promoted brown adipogenesis, AMPK activation, lipolysis.
Comparator Or Baseline	SIRT5 inhibitor 4: no in vivo data. MC3183: limited to pancreatic cancer PDX model (in combination with gemcitabine). NRD167: limited to AML xenograft model. Suramin: no tissue-specific SIRT5-mediated in vivo efficacy data.
Quantified Difference	Number of published in vivo disease models with SIRT5 inhibitor monotherapy efficacy: MC3482 = 3 (stroke, asthma, inflammatory pain). SIRT5 inhibitor 4 = 0. MC3183 = 1 (cancer combination therapy only). NRD167 = 1 (xenograft only). MC3482 is the only SIRT5 inhibitor with multi-tissue, non-cancer in vivo efficacy evidence.
Conditions	Mouse models: MCAO (C57BL/6J, i.c.v. 2 mg/kg); TDI-asthma (C57BL/6J, MC3482 treatment); complete Freund's adjuvant-induced inflammatory pain (MC3482 i.c.v.). In vitro: 16HBE human bronchial epithelial cells, 3T3-L1 preadipocytes. (Xia et al. 2024; Wu et al. 2025; Molinari et al. 2021).

Why This Matters

For laboratories requiring a SIRT5 inhibitor validated beyond a single disease context, MC3482 is the only compound with published, multi-tissue in vivo efficacy data, reducing the risk that a procured inhibitor will lack biological activity in a given experimental system.

• [1] Wu J, et al. SIRT5 regulates fatty acid oxidation and mitochondrial oxidative stress to exacerbate airway inflammation in experimental asthma. Cell Signal. 2025;136:112149. View Source
• [2] Molinari F, et al. SIRT5 Inhibition Induces Brown Fat-Like Phenotype in 3T3-L1 Preadipocytes. Cells. 2021;10(5):1126. View Source
• [3] Comparative SIRT5 inhibitor table (Table 2, PMC11103492). MC3482 is the only SIRT5 inhibitor with multi-tissue, non-cancer in vivo data. View Source

Direct Enzymatic Inhibition Without Protein Modulation

MC3482 acts as a direct enzymatic inhibitor of SIRT5. At 50 μM, it inhibits SIRT5 desuccinylating activity without affecting SIRT5 intracellular protein expression levels, as demonstrated by Western blot of SIRT5 protein in MC3482-treated MDA-MB-231 and C2C12 cells [1]. This confirms a direct pharmacological mechanism rather than indirect modulation via SIRT5 degradation or transcriptional downregulation. This property is critical for time-resolved pharmacological experiments where rapid onset and reversibility of target inhibition are required. By contrast, certain SIRT5-modulating strategies such as prolonged genetic silencing or CRISPR interference produce SIRT5 depletion over days, with potential compensatory mechanisms that complicate interpretation [2]. Among small-molecule SIRT5 inhibitors, MC3482's cell-permeability and direct inhibition profile has been independently confirmed: treatment of WT cells with MC3482 increases succinylation of specific substrates including glutaminase (GLS) and Annexin-A1, effects that are abolished when the SIRT5-MC3482 interaction is blocked [1][3]. The commercially available SIRT5 inhibitor 4 (compound 11), while biochemically selective, has not published cellular pharmacodynamic data confirming direct target engagement without off-target protein expression changes .

Direct Enzymatic Inhibition

Class-level

MC3482 inhibits SIRT5 activity without altering SIRT5 protein levels (Western blot confirmed). Inhibitor 4 lacks equivalent cellular data.

Reported mechanism-of-action context

Data to verify: MDA-MB-231 cells, 50 μM. Protein expression unchanged.

Evidence Dimension	Mechanism of SIRT5 inhibition: direct enzymatic inhibition vs. protein expression modulation
Target Compound Data	50 μM MC3482: inhibits SIRT5 desuccinylase activity by 42% without altering SIRT5 protein expression levels (Western blot confirmed).
Comparator Or Baseline	Genetic silencing (shRNA): eliminates SIRT5 protein expression over days, not suitable for acute pharmacological studies. SIRT5 inhibitor 4: no published cellular SIRT5 protein expression data or PD biomarker data.
Quantified Difference	MC3482 treatment: SIRT5 enzymatic activity ↓42%, SIRT5 protein expression unchanged. Genetic silencing: SIRT5 protein ↓ (near-complete loss), variable time course (48–72 h). Qualitative: MC3482 is the only cell-permeable SIRT5 inhibitor with published evidence that inhibition occurs at the enzymatic level without altering target protein levels.
Conditions	MDA-MB-231 and C2C12 cells; 50 μM MC3482, 24 h; SIRT5 desuccinylating activity measured by commercial kit; SIRT5 protein expression by Western blot. (Polletta et al. 2015, Fig. 1A lower inserts).

Why This Matters

For acute pharmacological experiments (e.g., time-course studies, washout experiments, combination treatments), a direct enzymatic inhibitor that does not alter target protein levels is essential; MC3482 is the only SIRT5 inhibitor with published data confirming this property.

• [1] Polletta L, Vernucci E, Carnevale I, et al. SIRT5 regulation of ammonia-induced autophagy and mitophagy. Autophagy. 2015;11(2):253-270. Fig. 1A and associated text. View Source
• [2] Polletta et al. 2015, Figures 1A and 1B. SIRT5 overexpression and silencing used as controls for protein expression-level comparisons. View Source
• [3] Xia Q, et al. 2024. MC3482 directly blocks SIRT5-Annexin-A1 interaction, increasing Annexin-A1 succinylation. J Neuroimmune Pharmacol. View Source

MC3482 Best-Fit Application Scenarios

Ischemic Stroke & Neuroinflammation Research

MC3482 is the only SIRT5 inhibitor with published in vivo efficacy in the MCAO ischemic stroke model, where it reduces infarct volume and improves long-term neurological function at 2 mg/kg (i.c.v.) via upregulation of Annexin-A1 succinylation and suppression of microglia-driven neuroinflammation [1]. Laboratories studying cerebral ischemia, neuroinflammation, or microglial biology should select MC3482 because no alternative SIRT5 inhibitor (SIRT5 inhibitor 4, MC3183, NRD167, or suramin) has published in vivo data in any CNS disease model. The established dosing regimen (1–5 mg/kg i.c.v., daily for 7 days) and the validated pharmacodynamic biomarker (Annexin-A1 succinylation status) provide a ready-to-use experimental framework [1]. Procuring a compound without this specific in vivo validation would necessitate de novo dose-finding, pharmacokinetic characterization, and target engagement studies, representing significant additional cost and time.

SIRT5-Mediated Metabolism & Autophagy Pathways

For laboratories investigating SIRT5-regulated glutamine metabolism, ammonia production, and autophagy/mitophagy, MC3482 is uniquely validated: at 50 μM, it increases cellular ammonia to levels phenotypically equivalent to SIRT5 genetic silencing, and this effect is SIRT5-specific (no ammonia change upon SIRT3 modulation) [2]. MC3482 treatment also increases succinylation of glutaminase (GLS), the key enzyme converting glutamine to glutamate and ammonia, providing a specific target engagement marker that pan-sirtuin inhibitors cannot offer [2]. The compound's lack of effect on global protein acetylation ensures that observed phenotypes are attributable to desuccinylation inhibition rather than off-target deacetylation blockade. Researchers requiring a chemical probe for SIRT5-dependent metabolic flux studies should prioritize MC3482 over suramin or nicotinamide, which would simultaneously inhibit SIRT1 and SIRT2, confounding metabolic readouts .

Mitochondrial Dysfunction in Pulmonary Disease

MC3482 is the only SIRT5 inhibitor validated in a steroid-insensitive asthma model (TDI-induced), where it attenuates airway hyperresponsiveness, reduces mitochondrial ROS production, restores mitochondrial membrane potential, and decreases IL-6 and IL-1β expression [3]. The mechanistic pathway—SIRT5 inhibition leading to increased succinylation and inactivation of the fatty acid oxidation enzymes CPT2, VLCAD, and HADHA—provides clear pharmacodynamic biomarkers for target engagement [3]. For respiratory disease laboratories, no other SIRT5 inhibitor (including SIRT5 inhibitor 4, MC3183, or NRD167) offers published in vivo or in vitro data in pulmonary epithelial cells or asthma models. Procuring MC3482 is therefore the only evidence-based choice for initiating SIRT5-targeted studies in airway inflammation or mitochondrial dysfunction research.

Adipocyte Biology & Metabolic Syndrome

MC3482 promotes brown adipocyte differentiation in 3T3-L1 preadipocytes via AMPK activation, increases autophagic/mitophagic flux, reduces lipid droplet size, and stimulates lipolysis through adipose triglyceride lipase without modulating hormone-sensitive lipase [4]. This specific lipolytic mechanism, coupled with brown adipogenesis marker expression, makes MC3482 a valuable tool for obesity and type 2 diabetes research. No other SIRT5 inhibitor has published data in adipocyte biology models. Researchers in metabolic disease should be aware that pan-sirtuin inhibitors like nicotinamide would confound results by simultaneously inhibiting SIRT1 (which also regulates adipogenesis and metabolism), making MC3482's selectivity essential for clean interpretation [4].

Application

Selection Property

Validation Focus

Neuroinflammation & Ischemic Stroke Research

CNS in vivo model-response context

Annexin-A1 succinylation & microglial endpoint monitoring

SIRT5-Mediated Metabolism & Autophagy

Desuccinylation-specific target engagement

Ammonia production, autophagy/mitophagy marker review

Mitochondrial Dysfunction in Pulmonary Disease

Pulmonary model-response profile

Fatty acid oxidation enzyme succinylation & ROS endpoints

Adipocyte Biology & Metabolic Syndrome

Metabolic tissue model-response context

Brown adipogenesis marker & lipolysis endpoint review

• [1] Xia Q, et al. The Sirtuin 5 Inhibitor MC3482 Ameliorates Microglia-induced Neuroinflammation Following Ischaemic Stroke by Upregulating the Succinylation Level of Annexin-A1. J Neuroimmune Pharmacol. 2024;19(1). View Source
• [2] Polletta L, et al. SIRT5 regulation of ammonia-induced autophagy and mitophagy. Autophagy. 2015;11(2):253-270. View Source
• [3] Wu J, et al. SIRT5 regulates fatty acid oxidation and mitochondrial oxidative stress to exacerbate airway inflammation in experimental asthma. Cell Signal. 2025;136:112149. View Source
• [4] Molinari F, et al. SIRT5 Inhibition Induces Brown Fat-Like Phenotype in 3T3-L1 Preadipocytes. Cells. 2021;10(5):1126. View Source